Cas no 7536-55-2 (Nα-Boc-L-asparagine)

Nα-Boc-L-asparagine is a protected derivative of L-asparagine, featuring a Boc (tert-butoxycarbonyl) group at the α-amino position. This compound is widely used in peptide synthesis as a key building block, offering selective protection of the amino group while leaving the carboxyl and side-chain amide functionalities free for further modifications. Its high purity and stability make it suitable for solid-phase and solution-phase peptide synthesis. The Boc group can be readily removed under mild acidic conditions, ensuring compatibility with sensitive peptide sequences. Nα-Boc-L-asparagine is particularly valuable in the synthesis of complex peptides and glycopeptides, where precise control over protecting groups is essential. Its consistent performance and reliability have established it as a preferred choice in both research and industrial applications.

Nα-Boc-L-asparagine structure

Product Name:Nα-Boc-L-asparagine

CAS No:7536-55-2

MF:C₉H₁₆N₂O₅

MW:232.233742713928

MDL:MFCD00038152

CID:47550

PubChem ID:82035

Update Time:2025-07-02

Nα-Boc-L-asparagine Chemical and Physical Properties

Names and Identifiers

- Boc-L-Asparagine
- Boc-Asn-OH
- Nalpha-(tert-Butoxycarbonyl)-L-asparagine
- N(alpha)-Boc-L-asparagine
- (2S)-4-amino-2-[(2-methylpropan-2-yl)oxycarbonylamino]-4-oxobutanoic acid
- Boc-L-Asn-OH
- N-ALPHA-T-BOC-L-ASPARAGINE
- N-α-Boc-L-asparagine
- Nα-Boc-L-asparagine
- Boc-Asn
- BOC-ASPARAGINE
- N(alpha)-t-butoxycarbonyl-L-asparagine
- N-(tert-Butoxycarbonyl)-L-asparagine
- Nalpha-Boc-L-asparagine
- N-Boc-Asparagine
- N-BOC-L-asparagine
- Nα-(Tert-Butoxycarbonyl)-L-Asparagine
- tert-Butoxycarbonylasparagine
- N2-[(1,1-Dimethylethoxy)carbonyl]-L-asparagine
- tert-Butoxycarbonyl-L-asparagine
- N-(tert-Butoxycarbonyl)asparagine
- tert-Butyloxycarbonyl-L-asparagine
- N-alpha-Boc-L-asparagine
- N(a)-tert-Butoxycarbonyl-L-asparagine
- N(2)-tert-Butoxycarbonyl-L-asparagine
- N2-((1,1-Dimethylethoxy)carbonyl)-L-asparagine
- L-Asparagine, N2-[(1,1-dimethylethoxy)carbonyl]-
- Aspar
- Asparagine, N(2)-carboxy-, N(2)-tert-butyl ester, L-
- DS-13747
- Q27105952
- (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-carbamoylpropanoic acid
- AKOS015922890
- CS-W019494
- BocAsnOH
- SCHEMBL607848
- Boc-Asn-OH, >=98.5% (T)
- N-ALPHA-T-BUTYLOXYCARBONYL-L-ASPARAGINE
- L-Asparagine, N2-((1,1-dimethylethoxy)carbonyl)-
- 2-tert-Butoxycarbonylamino-succinamic acid
- N-a-t-Boc-asparagine
- B1627
- C01410
- (tert-Butoxycarbonyl)-L-asparagine
- EN300-186646
- EINECS 231-405-2
- Na-(tert-Butoxycarbonyl)-L-asparagine
- Q-101639
- DTXSID80884401
- N2-((tert-Butoxy)carbonyl)-L-asparagine
- Boc- Asn-OH
- AM20100735
- N2-[(tert-butoxy)carbonyl]-L-asparagine
- MFCD00038152
- N-tert-butoxycarbonyl-L-asparagine
- NS00046354
- L-Asparagine, N(2)-[(1,1-dimethylethoxy)carbonyl]-
- N(2)-(tert-butoxycarbonyl)-L-asparagine
- SY024209
- N-[(1,1-dimethylethoxy)carbonyl]-L-asparagine
- BOC-(S)-2-AMINOSUCCINIC ACID 4-AMIDE MONOHYDRATE
- N-A-BOC-L-ASPARAGINE
- CHEMBL1222167
- AKOS012536057
- C9H16N2O5
- J-300046
- NSC 154980
- M03264
- AC-8608
- (S)-4-AMINO-2-(TERT-BUTOXYCARBONYLAMINO)-4-OXOBUTANOIC ACID
- 7536-55-2
- N-tert-butyloxycarbonyl-L-asparagine
- CHEBI:3146
- inverted exclamation markY98.5% (T)
- L-asparagine, N~2~-[(1,1-dimethylethoxy)carbonyl]-
- N~2~-(tert-butoxycarbonyl)-L-asparagine
- STL466184
- ALBB-028188
- MDL： MFCD00038152
- Inchi： 1S/C9H16N2O5/c1-9(2,3)16-8(15)11-5(7(13)14)4-6(10)12/h5H,4H2,1-3H3,(H2,10,12)(H,11,15)(H,13,14)/t5-/m0/s1
- InChI Key： FYYSQDHBALBGHX-YFKPBYRVSA-N
- SMILES： O(C(N[C@H](C(=O)O)CC(N)=O)=O)C(C)(C)C
- BRN： 1977963

Computed Properties

Exact Mass: 232.10600
Monoisotopic Mass: 232.106
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 6
Complexity: 295
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 119
Surface Charge: 0
Tautomer Count: 6
XLogP3: -0.6

Experimental Properties

Color/Form: White to Yellow Solid
Density: 1.2896 (rough estimate)
Melting Point: 161.0 to 171.0 deg-C
Boiling Point: 481.7°C at 760 mmHg
Flash Point: 245.1°C
Refractive Index: -7 ° (C=1, DMF)
PSA: 118.72000
LogP: 0.93090
Solubility: Soluble in DMF, insoluble in petroleum ether
Specific Rotation: -7.8 ±0.5° (c=2%,in DMF)
Optical Activity: [α]20/D −7.8±0.5°, c = 2% in DMF

Nα-Boc-L-asparagine Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： S22: do not breathe dust. S24/25: prevent skin and eye contact.
Safety Instruction： S22-S24/25
Hazardous Material Identification：
Safety Term：S22;S24/25
Risk Phrases：R20/21/22
HazardClass：IRRITANT
TSCA：Yes
Storage Condition：Store at room temperature

Nα-Boc-L-asparagine Customs Data

HS CODE：2924199090
Customs Data：

China Customs Code:
2924199090

Overview:

2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, packing

Summary:

2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Nα-Boc-L-asparagine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B113133-100g	Nα-Boc-L-asparagine	7536-55-2	≥98.5% (T)	100g	¥174.90	2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B113133-10g	Nα-Boc-L-asparagine	7536-55-2	≥98.5% (T)	10g	¥36.90	2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B113133-25g	Nα-Boc-L-asparagine	7536-55-2	≥98.5% (T)	25g	¥52.90	2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B113133-500g	Nα-Boc-L-asparagine	7536-55-2	≥98.5% (T)	500g	¥696.90	2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B113133-5g	Nα-Boc-L-asparagine	7536-55-2	≥98.5% (T)	5g	¥30.90	2023-09-04
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	B1627-10G	Nα-(tert-Butoxycarbonyl)-L-asparagine	7536-55-2	>98.0%(T)(HPLC)	10g	¥140.00	2024-04-15
Fluorochem	M03264-1g	Boc-Asn-OH	7536-55-2	98%	1g	￡10.00	2022-02-28
Fluorochem	M03264-25g	Boc-Asn-OH	7536-55-2	98%	25g	￡13.00	2022-02-28
Fluorochem	M03264-100g	Boc-Asn-OH	7536-55-2	98%	100g	￡48.00	2022-02-28
AstaTech	20022-5/G	BOC-L-ASPARAGINE	7536-55-2	97%	5g	$14	2023-09-18

Nα-Boc-L-asparagine Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

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(CAS:7536-55-2)BOC-L-Asparagine

Order Number:sfd7849

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:34

Price ($):discuss personally

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Amadis Chemical Company Limited

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(CAS:7536-55-2)Nα-Boc-L-asparagine

Order Number:A838390

Stock Status:in Stock

Quantity:1kg

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 06:42

Price ($):237.0

Email:sales@amadischem.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:7536-55-2)N-(α)-Boc-L-天冬酰氨酸

Order Number:LE25900638

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:51

Price ($):discuss personally

Email:18501500038@163.com

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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
5. Excellent humidity sensor based on ultrathin HKUST-1 nanosheets†

Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197

Related Categories

7536-55-2 (Nα-Boc-L-asparagine) Related Products

Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:7536-55-2)BOC-L-Asparagine

Purity:99.9%

Quantity:200kg

Price ($):Inquiry

Amadis Chemical Company Limited

(CAS:7536-55-2)Nα-Boc-L-asparagine

Purity:99%

Quantity:1kg

Price ($):237.0

Cas no 7536-55-2 (Nα-Boc-L-asparagine)

Nα-Boc-L-asparagine Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Nα-Boc-L-asparagine Security Information

Nα-Boc-L-asparagine Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Nα-Boc-L-asparagine Pricemore >>

Nα-Boc-L-asparagine Suppliers

Nα-Boc-L-asparagine Related Literature

Related Categories

7536-55-2 (Nα-Boc-L-asparagine) Related Products